N-Nitroso Desloratadine
N-Nitroso Desloratadine
Brand Name:
Vulcanchem
CAS No.:
1246819-22-6
VCID:
VC0133986
InChI:
InChI=1S/C19H18ClN3O/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-21-19(14)18(17)13-7-10-23(22-24)11-8-13/h1-2,5-6,9,12H,3-4,7-8,10-11H2
SMILES:
C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)N=O)C4=C1C=CC=N4
Molecular Formula:
C19H18ClN3O
Molecular Weight:
339.8 g/mol
N-Nitroso Desloratadine
CAS No.: 1246819-22-6
Cat. No.: VC0133986
Molecular Formula: C19H18ClN3O
Molecular Weight: 339.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1246819-22-6 |
|---|---|
| Molecular Formula | C19H18ClN3O |
| Molecular Weight | 339.8 g/mol |
| IUPAC Name | 13-chloro-2-(1-nitrosopiperidin-4-ylidene)-4-azatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaene |
| Standard InChI | InChI=1S/C19H18ClN3O/c20-16-5-6-17-15(12-16)4-3-14-2-1-9-21-19(14)18(17)13-7-10-23(22-24)11-8-13/h1-2,5-6,9,12H,3-4,7-8,10-11H2 |
| Standard InChI Key | BLGRQBLVAJWKOT-UHFFFAOYSA-N |
| SMILES | C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)N=O)C4=C1C=CC=N4 |
| Canonical SMILES | C1CC2=C(C=CC(=C2)Cl)C(=C3CCN(CC3)N=O)C4=C1C=CC=N4 |
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